Cas no 923-26-2 (2-Hydroxypropyl methacrylate)

2-Hydroxypropyl methacrylate structure
2-Hydroxypropyl methacrylate structure
Product Name:2-Hydroxypropyl methacrylate
CAS No:923-26-2
MF:C7H12O3
MW:144.168382644653
MDL:MFCD00004536
CID:93323
PubChem ID:13539
Update Time:2024-10-26

2-Hydroxypropyl methacrylate Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxypropyl methacrylate, mixture of isomers
    • methacrylic acid hydroxypropyl ester
    • HPMA
    • Hydroxyethyl Methacrylate
    • PROPYLENE GLYCOL MONOMETHACRYLATE
    • .beta.-Hydroxypropylmethacrylate
    • 1,2-propanediol,2-methyl,monomethacrylate
    • mixtureofisomers
    • 2-methyl-2-propenoicaci2-hydroxymethylethylester
    • 2-Propenoicacid,2-methyl-,monoesterwith1,2-propanediol
    • methacrylicacid,esterwith1,2-propanediol
    • 2-HYDROXY PROPYL METHACRYLATE
    • 1-Naphthalenecarboxamide,2-hydroxy-N-phenyl
    • 2-hydroxy-[1]naphthoic acid anilide
    • 2-hydroxy-3-propyl methacrylate
    • 2-hydroxy-N-phenyl-1-naphthamide
    • 2-hydroxy-n-propyl methacrylate
    • 2-HYDROXYPROPYL METHACRYLATE (2-HPMA)
    • 2-Oxy-1-naphthoanilid
    • 2-PROPENOIC ACID,2-METHYL-, 2-HYDROXYPROPYL ESTER
    • BETA-HYDROXYPROPYL ACRYLATE
    • methacrylic acid, 2-hydroxypropyl ester
    • 2-Hydroxypropyl methacrylate
    • 2-Hydroxypropylmethacrylate
    • beta-Hydroxypropyl methacrylate
    • Acryester HP
    • 2-Hydroxypropyl 2-methylacrylate
    • Poly(2-hydroxypropyl methacrylate)
    • 2-Propenoic acid, 2-methyl-, 2-hydroxypropyl ester
    • 2-Hydroxypropyl 2-methyl-2-propenoate
    • 2-HPMA
    • 2HPMA
    • methacrylic acid 2-hydroxypropyl ester
    • 2-hydr
    • 1,2-Propanediol, 1-methacrylate (8CI)
    • Methacrylic acid, 2-hydroxypropyl ester (6CI, 7CI, 8CI)
    • 2-Hydroxypropyl 2-methylprop-2-enoate
    • Blemmer P
    • Light Ester HOP
    • Light ester HOP-N
    • β-Hydroxypropyl methacrylate
    • DSSTox_CID_5934
    • DSSTox_RID_78619
    • W-100292
    • 2-Hydroxypropyl 2-methylacrylate #
    • DSSTox_GSID_27936
    • NS00014926
    • CBA81302
    • M0512
    • SCHEMBL19017
    • CHEBI:53440
    • DSSTox_GSID_25934
    • Tox21_201232
    • Tox21_202531
    • NCGC00258248-01
    • NCGC00258784-01
    • NCGC00260080-01
    • UNII-V9B8S034AW
    • AS-59279
    • 4-02-00-01532 (Beilstein Handbook Reference)
    • NCGC00090806-03
    • CAS-27813-02-1
    • CAS-923-26-2
    • 2-Propenoic acid,2-methyl-,2-hydroxypropyl ester
    • 25703-79-1
    • BRN 1752228
    • 1,2-Propanediol, 1-methacrylate
    • Tox21_200694
    • V9B8S034AW
    • DTXCID805934
    • ?-HYDROXYPROPYL METHACRYLATE
    • DSSTox_RID_77971
    • AKOS015899917
    • DTXSID1029629
    • CAS-25703-79-1
    • Hydroxypropyl methacrylate, mixture of isomers
    • 923-26-2
    • NCGC00090806-01
    • EINECS 213-090-3
    • CS-W011008
    • Q27124054
    • D93082
    • 9086-85-5
    • Epitope ID:131322
    • NCGC00090806-02
    • .beta.-hydroxypropyl methacrylate
    • CHEMBL1873783
    • MFCD00004536
    • MDL: MFCD00004536
    • Inchi: 1S/C7H12O3/c1-5(2)7(9)10-4-6(3)8/h6,8H,1,4H2,2-3H3
    • InChI Key: VHSHLMUCYSAUQU-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=C)OCC(C)O
    • BRN: 1752228

Computed Properties

  • Exact Mass: 144.07900
  • Monoisotopic Mass: 144.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.030(lit.)
  • Melting Point: 40 °C
  • Boiling Point: 240℃(lit.)
  • Flash Point: 101 °C
  • Refractive Index: 1.447-1.449
  • PSA: 46.53000
  • LogP: 0.48650
  • Solubility: Not determined

2-Hydroxypropyl methacrylate Security Information

  • Hazard Category Code: 43-36
  • Safety Instruction: 37/39-26-24/25
  • Hazardous Material Identification: Xi
  • Risk Phrases:R43
  • Storage Condition:Refrigerator (+4°C)

2-Hydroxypropyl methacrylate Customs Data

  • HS CODE:2916140000
  • Customs Data:

    China Customs Code:

    2916140000

    Overview:

    2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%

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2-Hydroxypropyl methacrylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Dichloromethane ;  2 h, rt
Reference
Hyperbranched polymer hydrogels with large stimuli-responsive changes in storage moduli and peroxide-induced healing
Chimala, Prathyusha; Perera, M. Mario; Wade, Aissatou; McKenzie, Tucker; Allor, Joshua; et al, Polymer Chemistry, 2021, 12(30), 4384-4393

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  2-Bromoisobutyryl bromide Catalysts: 4-(Dimethylamino)pyridine ;  1 h, 10 °C; 24 h, 10 °C → 50 °C
1.2 Reagents: Sodium ascorbate Catalysts: Peroxidase Solvents: Water ;  8 h, pH 8, 60 °C
Reference
Preparation, structure, and properties of silk fabric grafted with 2-hydroxypropyl methacrylate using the HRP biocatalyzed ATRP method
Yang, Jinqiu; Lu, Shenzhou; Xing, Tieling ; Chen, Guoqiang, Polymers (Basel, 2018, 10(5),

Production Method 3

Reaction Conditions
Reference
Self-assembling peptide-polymer nano-objects via polymerization-induced self-assembly
Dao, T. P. Tuyen; Vezenkov, Lubomir; Subra, Gilles ; Amblard, Muriel; In, Martin ; et al, Macromolecules (Washington, 2020, 53(16), 7034-7043

Production Method 4

Reaction Conditions
Reference
A process for the preparation of a novel modified fibrin-fibrillar protein composite sheet
, India, , ,

Production Method 5

Reaction Conditions
Reference
Esterification
, Japan, , ,

Production Method 6

Reaction Conditions
Reference
Manufacture of β-hydroxyalkyl acrylate or methacrylate
, Japan, , ,

Production Method 7

Reaction Conditions
Reference
2-Hydroxyalkyl acrylates and methacrylates
, Federal Republic of Germany, , ,

Production Method 8

Reaction Conditions
Reference
β-Hydroxyalkyl esters of α,β-unsaturated fatty acids
, Japan, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Pyridine Solvents: Tetrahydrofuran ;  30 min, 23 °C; 23 °C → 5 °C
1.2 30 min; 1 h, 23 °C
Reference
Compound for resin and resist composition, and manufacturing method of resist pattern with good line edge roughness
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Production Method 10

Reaction Conditions
1.1 Solvents: 2-Methyl-2-butanol ;  120 h, 50 °C
Reference
Hydroxy functional acrylate and methacrylate monomers prepared via lipase-catalyzed transacylation reactions
Popescu, Dragos; Hoogenboom, Richard; Keul, Helmut; Moeller, Martin, Journal of Molecular Catalysis B: Enzymatic, 2009, 62(1), 81-90

Production Method 11

Reaction Conditions
Reference
Hydroxypropyl methacrylate and polymers based on it
Aliev, V. S.; Asadov, Z. G.; Yusubov, A. Yu.; Agazade, A. D.; Allakhverdiev, D. I.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 1986, (2), 55-60

Production Method 12

Reaction Conditions
1.1 Catalysts: Pyridine
Reference
Preparation of β-hydroxyisopropyl methacrylate and study of its properties
Obami, Alfons; Mekhtiev, S. I.; Shikhalizade, P. D.; Safarov, Yu. D., Azerbaidzhanskii Khimicheskii Zhurnal, 1984, (4), 21-4

Production Method 13

Reaction Conditions
Reference
Soft caps containing polymers of vinyl esters and polyethers, their use and production
, Germany, , ,

Production Method 14

Reaction Conditions
Reference
β-Hydroxyalkyl acrylates and metacrylates
, Japan, , ,

Production Method 15

Reaction Conditions
Reference
2-Hydroxyalkylacrylates or 2-hydroxy-alkylmethacrylates
, Japan, , ,

Production Method 16

Reaction Conditions
Reference
Synthesis of monoacrylic acid esters of alkylene glycols
Gololobova, A. A.; Salakhetdinova, Z. S.; Sineokov, A. P., Osnovn. Organ. Sintez i Neftekhimiya, 1976, (6), 47-52

Production Method 17

Reaction Conditions
Reference
Separation of 2-hydroxypropyl methacrylate from synthesis products
Stepanov, E. G.; Saraev, B. A.; Podgornova, V. A.; Ustavshchikov, B. F., Prom-st' Sintetich. Kauchuka. Nauch.-tekhn. Sb., 1975, (6), 5-7

Production Method 18

Reaction Conditions
Reference
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Production Method 19

Reaction Conditions
Reference
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Production Method 20

Reaction Conditions
Reference
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2-Hydroxypropyl methacrylate Raw materials

2-Hydroxypropyl methacrylate Preparation Products

2-Hydroxypropyl methacrylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:923-26-2)甲基丙烯酸2-羟基丙酯
Order Number:LE26956619
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:923-26-2)甲基丙烯酸2-羟基丙酯
LE26956619
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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